N-(1,1-dioxidotetrahydrothiophen-3-yl)-3-propoxy-N-(3,4,5-trimethoxybenzyl)benzamide

• Molecular Formula: C24H31NO7S
• Molecular Weight: 477.6 g/mol
• IUPAC Name: N-(1,1-dioxothiolan-3-yl)-3-propoxy-N-[(3,4,5-trimethoxyphenyl)methyl]benzamide
• InChI: InChI=1S/C24H31NO7S/c1-5-10-32-20-8-6-7-18(14-20)24(26)25(19-9-11-33(27,28)16-19)15-17-12-21(29-2)23(31-4)22(13-17)30-3/h6-8,12-14,19H,5,9-11,15-16H2,1-4H3
• InChI Key: WZVJKWNHFKCWOU-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=CC(=C1)C(=O)N(CC2=CC(=C(C(=C2)OC)OC)OC)C3CCS(=O)(=O)C3

Description

N-(1,1-DIOXIDOTETRAHYDRO-3-THIOPHENYL)-3-PROPOXY-N-(3,4,5-TRIMETHOXYBENZYL)BENZAMIDE is a complex organic compound with a unique structure that includes a benzamide core, a tetrahydrothiophene ring, and multiple methoxy groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1,1-DIOXIDOTETRAHYDRO-3-THIOPHENYL)-3-PROPOXY-N-(3,4,5-TRIMETHOXYBENZYL)BENZAMIDE typically involves multiple steps, starting with the preparation of the benzamide core and the tetrahydrothiophene ring. The reaction conditions often require the use of specific reagents and catalysts to ensure the correct formation of the desired product. For instance, the use of chlorinating agents and methoxylating reagents is common in the synthesis process .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactions with optimized conditions to maximize yield and purity. This often includes the use of high-pressure reactors, continuous flow systems, and advanced purification techniques such as chromatography and crystallization .

Chemical Reactions Analysis

Types of Reactions

N-(1,1-DIOXIDOTETRAHYDRO-3-THIOPHENYL)-3-PROPOXY-N-(3,4,5-TRIMETHOXYBENZYL)BENZAMIDE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into its corresponding thiol or sulfide derivatives.

Substitution: The methoxy groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. The reaction conditions typically involve controlled temperatures, specific solvents, and catalysts to facilitate the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield sulfoxides or sulfones, while reduction can produce thiol or sulfide derivatives .

Scientific Research Applications

N-(1,1-DIOXIDOTETRAHYDRO-3-THIOPHENYL)-3-PROPOXY-N-(3,4,5-TRIMETHOXYBENZYL)BENZAMIDE has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of N-(1,1-DIOXIDOTETRAHYDRO-3-THIOPHENYL)-3-PROPOXY-N-(3,4,5-TRIMETHOXYBENZYL)BENZAMIDE involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 3-Chloro-N-(1,1-dioxidotetrahydro-3-thiophenyl)-N-(3,4,5-trimethoxybenzyl)benzamide
• N-(1,1-Dioxidotetrahydro-3-thiophenyl)-4-isopropoxy-N-(3,4,5-trimethoxybenzyl)benzamide

Uniqueness

N-(1,1-DIOXIDOTETRAHYDRO-3-THIOPHENYL)-3-PROPOXY-N-(3,4,5-TRIMETHOXYBENZYL)BENZAMIDE is unique due to its specific combination of functional groups and structural features, which confer distinct chemical and biological properties.